3-(tert-butyl)-1-(piperidin-4-yl)-1H-pyrazol-5-ol

Specification

• CAS No.: 2091592-00-4
• Molecular Formula: C12H21N3O
• Molecular Weight: 223.31 g/mol
• IUPAC Name: 5-tert-butyl-2-piperidin-4-yl-1H-pyrazol-3-one
• Standard InChI: InChI=1S/C12H21N3O/c1-12(2,3)10-8-11(16)15(14-10)9-4-6-13-7-5-9/h8-9,13-14H,4-7H2,1-3H3
• Standard InChI Key: VXGHVQOSXAUOPL-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=O)N(N1)C2CCNCC2
• Canonical SMILES: CC(C)(C)C1=CC(=O)N(N1)C2CCNCC2

Introduction

3-(tert-butyl)-1-(piperidin-4-yl)-1H-pyrazol-5-ol is a synthetic organic compound that combines a pyrazole ring with a piperidine moiety and a tert-butyl group. This compound is of interest in various chemical and pharmaceutical research contexts due to its unique structural features, which can contribute to its potential biological activity.

Synthesis and Preparation

The synthesis of 3-(tert-butyl)-1-(piperidin-4-yl)-1H-pyrazol-5-ol typically involves the reaction of appropriate pyrazole and piperidine precursors. The specific synthesis route may vary depending on the availability of starting materials and the desired yield. Common methods include condensation reactions or nucleophilic substitutions, often requiring careful control of reaction conditions to achieve the desired product.

Potential Applications

While specific applications of 3-(tert-butyl)-1-(piperidin-4-yl)-1H-pyrazol-5-ol are not widely documented, compounds with similar structures have been explored for their biological activities, including antimicrobial and antifungal properties. The presence of both pyrazole and piperidine rings can contribute to interactions with biological targets, making this compound a candidate for further investigation in pharmaceutical research.